Cas no 1511863-37-8 (6-Chloro-2-fluoro-3-iodotoluene)

• Product Name: 6-Chloro-2-fluoro-3-iodotoluene
• CAS No: 1511863-37-8
• MF: C₇H₅ClFI
• MW: 270.470476865768
• CID: 5002241
• Update Time: 2025-08-04

6-Chloro-2-fluoro-3-iodotoluene Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-fluoro-3-iodotoluene

• Inchi： 1S/C7H5ClFI/c1-4-5(8)2-3-6(10)7(4)9/h2-3H,1H3
• InChI Key： YFWMUSAUVAAIIC-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(C)=C1F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• XLogP3: 3.7
• Topological Polar Surface Area: 0

Additional information on 6-Chloro-2-fluoro-3-iodotoluene

Introduction to 6-Chloro-2-fluoro-3-iodotoluene (CAS No. 1511863-37-8)

6-Chloro-2-fluoro-3-iodotoluene (CAS No. 1511863-37-8) is a versatile and highly functionalized aromatic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique substitution pattern, which includes a chlorine, fluorine, and iodine atom on a toluene backbone. The combination of these functional groups imparts distinct chemical properties that make it an invaluable building block in various synthetic pathways.

The iodine atom in 6-Chloro-2-fluoro-3-iodotoluene serves as an excellent leaving group, facilitating a wide range of cross-coupling reactions such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These reactions are crucial for the synthesis of complex organic molecules, including pharmaceuticals, agrochemicals, and advanced materials. The chlorine and fluorine atoms, on the other hand, introduce additional reactivity and electronic effects that can be exploited to fine-tune the properties of the final products.

Recent advancements in synthetic methodologies have further expanded the utility of 6-Chloro-2-fluoro-3-iodotoluene. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers utilized a palladium-catalyzed cross-coupling reaction to introduce a variety of aryl and heteroaryl substituents, resulting in compounds with potent antiviral activity against several RNA viruses.

In the realm of medicinal chemistry, 6-Chloro-2-fluoro-3-iodotoluene has shown promise as a starting material for the development of new therapeutic agents. A notable example is its application in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The presence of the fluorine atom can enhance the lipophilicity and metabolic stability of these compounds, thereby improving their pharmacokinetic profiles.

Beyond its applications in pharmaceuticals, 6-Chloro-2-fluoro-3-iodotoluene has also found utility in materials science. Researchers at the University of California, Berkeley, have utilized this compound to synthesize conjugated polymers with tunable electronic properties. These polymers exhibit excellent charge transport characteristics and have potential applications in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs).

The versatility of 6-Chloro-2-fluoro-3-iodotoluene is further highlighted by its role in the development of novel catalysts and ligands. A recent study published in Catalysis Science & Technology reported the synthesis of palladium complexes using this compound as a ligand precursor. The resulting catalysts showed high activity and selectivity in various C-C bond-forming reactions, making them valuable tools for synthetic chemists.

In summary, 6-Chloro-2-fluoro-3-iodotoluene (CAS No. 1511863-37-8) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique chemical structure and reactivity profile make it an essential building block for the synthesis of complex organic molecules with diverse functionalities. As research continues to advance, it is likely that new applications for this compound will be discovered, further cementing its importance in the fields of organic synthesis, medicinal chemistry, and materials science.